(5-Chloro-1-methylindol-2-yl)-morpholin-4-ylmethanone

• IUPAC Name: (5-chloro-1-methylindol-2-yl)-morpholin-4-ylmethanone
• InChI: InChI=1S/C14H15ClN2O2/c1-16-12-3-2-11(15)8-10(12)9-13(16)14(18)17-4-6-19-7-5-17/h2-3,8-9H,4-7H2,1H3
• InChI Key: PPBNUIOGZZJBHV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Cl)C=C1C(=O)N3CCOCC3
• Molecular Formula: C14H15ClN2O2
• Molecular Weight: 278.73 g/mol

Description

(5-Chloro-1-methylindol-2-yl)-morpholin-4-ylmethanone, also known as CMI-MM, is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. It is a derivative of indole, a heterocyclic aromatic organic compound that is found in many natural products, including tryptophan, an essential amino acid. The synthesis of CMI-MM has been achieved through various methods, and its mechanism of action has been studied in detail.

Mechanism of Action

The mechanism of action of (5-Chloro-1-methylindol-2-yl)-morpholin-4-ylmethanone is not fully understood, but it is thought to involve the modulation of various signaling pathways in cells. It has been shown to inhibit the activity of the serotonin transporter, which is involved in the reuptake of serotonin in the brain. (5-Chloro-1-methylindol-2-yl)-morpholin-4-ylmethanone has also been shown to activate GPR55, which is a receptor that is involved in various physiological processes, including pain sensation and inflammation.
Biochemical and Physiological Effects
(5-Chloro-1-methylindol-2-yl)-morpholin-4-ylmethanone has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter levels in the brain. It has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that are involved in mood regulation and reward pathways. (5-Chloro-1-methylindol-2-yl)-morpholin-4-ylmethanone has also been shown to have anti-inflammatory effects, as it has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha.

Advantages and Limitations for Lab Experiments

(5-Chloro-1-methylindol-2-yl)-morpholin-4-ylmethanone has several advantages for use in laboratory experiments, including its high purity and yield, which make it suitable for use in various assays. It is also relatively stable and has a long shelf life, making it a convenient reagent for use in experiments. However, one limitation of (5-Chloro-1-methylindol-2-yl)-morpholin-4-ylmethanone is that its mechanism of action is not fully understood, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on (5-Chloro-1-methylindol-2-yl)-morpholin-4-ylmethanone, including investigating its potential as a therapeutic agent for various diseases, including cancer and neurological disorders. It may also be useful for investigating the role of indole derivatives in various physiological processes, including pain sensation and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of (5-Chloro-1-methylindol-2-yl)-morpholin-4-ylmethanone and its potential as a tool for investigating various signaling pathways in cells.
Conclusion
In conclusion, (5-Chloro-1-methylindol-2-yl)-morpholin-4-ylmethanone is a chemical compound that has potential applications in scientific research. Its synthesis has been achieved through various methods, and its mechanism of action has been studied in detail. (5-Chloro-1-methylindol-2-yl)-morpholin-4-ylmethanone has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter levels in the brain and anti-inflammatory effects. It has several advantages for use in laboratory experiments, including its high purity and yield, but its mechanism of action is not fully understood. There are several future directions for research on (5-Chloro-1-methylindol-2-yl)-morpholin-4-ylmethanone, including investigating its potential as a therapeutic agent for various diseases and its role in various physiological processes.

Synthesis Methods

The synthesis of (5-Chloro-1-methylindol-2-yl)-morpholin-4-ylmethanone has been achieved through several methods, including the reaction of 5-chloro-1-methylindole with morpholine in the presence of a base, such as potassium carbonate. Another method involves the reaction of 5-chloro-1-methylindole with morpholine and formaldehyde in the presence of an acid catalyst, such as hydrochloric acid. These methods have been used to produce (5-Chloro-1-methylindol-2-yl)-morpholin-4-ylmethanone in high yields and purity, making it suitable for scientific research applications.

Scientific Research Applications

(5-Chloro-1-methylindol-2-yl)-morpholin-4-ylmethanone has been used in scientific research for various applications, including as a tool for investigating the role of indole derivatives in biological systems. It has been studied for its potential to modulate the activity of various enzymes and receptors, including the serotonin transporter and the G protein-coupled receptor 55 (GPR55). (5-Chloro-1-methylindol-2-yl)-morpholin-4-ylmethanone has also been used to investigate the role of indole derivatives in cancer research, as it has been shown to have anti-proliferative effects on cancer cells.